Cas no 3514-67-8 (Silacyclobutane, 1-ethenyl-1-methyl-)

Silacyclobutane, 1-ethenyl-1-methyl- structure
3514-67-8 structure
Product Name:Silacyclobutane, 1-ethenyl-1-methyl-
CAS No:3514-67-8
MF:C6H12Si
MW:112.244982719421
CID:2941893
PubChem ID:558547
Update Time:2024-03-01

Silacyclobutane, 1-ethenyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Silacyclobutane, 1-ethenyl-1-methyl-
    • 1-ethenyl-1-methylsiletane
    • Inchi: 1S/C6H12Si/c1-3-7(2)5-4-6-7/h3H,1,4-6H2,2H3
    • InChI Key: WKLZGNWZCKRXQP-UHFFFAOYSA-N
    • SMILES: [Si]1(C=C)(C)CCC1

Computed Properties

  • Exact Mass: 112.071
  • Monoisotopic Mass: 112.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 82.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8133 g/cm3
  • Boiling Point: 42 °C(Press: 85 Torr)
  • LogP: 2.19390

Silacyclobutane, 1-ethenyl-1-methyl- Pricemore >>

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